4-bromobut-3-en-1-ol
Description
Molecular Structure Analysis
The molecular formula of 4-bromobut-3-en-1-ol is C4H7BrO. The InChI key is HWSVHRDXHIRTMJ-UHFFFAOYSA-N. The SMILES string representation is C(CO)C=CBr .Chemical Reactions Analysis
4-Bromobut-3-en-1-ol is a reactive compound that can undergo nucleophilic substitution reactions. It is often used as a building block for synthesizing other chemicals.Physical And Chemical Properties Analysis
4-Bromobut-3-en-1-ol has a boiling point of 120-121°C and a density of 1.683 g/mL at 25°C. It is soluble in water, alcohol, and ether. The compound has a refractive index of 1.4890 and a flash point of 88°C. It is a reactive and unstable compound that should be handled with care.Safety and Hazards
4-Bromobut-3-en-1-ol is a hazardous substance. It is highly flammable and may cause skin irritation, serious eye irritation, allergy or asthma symptoms, or breathing difficulties if inhaled . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromobut-3-en-1-ol can be achieved through a three-step process involving the conversion of 1,3-butadiene to 4-bromo-1-butene, followed by the addition of hydroxyl group to the double bond and finally, the conversion of the resulting intermediate to the desired product.", "Starting Materials": [ "1,3-butadiene", "HBr", "Peroxide", "Sodium hydroxide", "Water", "Sulfuric acid", "Sodium bicarbonate", "Methanol" ], "Reaction": [ "Step 1: 1,3-butadiene is reacted with HBr in the presence of peroxide to yield 4-bromo-1-butene.", "Step 2: 4-bromo-1-butene is reacted with sodium hydroxide and water to form 4-bromo-1-butanol.", "Step 3: 4-bromo-1-butanol is dehydrated using sulfuric acid to form 4-bromobut-3-en-1-ol. The product is then purified using sodium bicarbonate and methanol." ] } | |
CAS RN |
854471-95-7 |
Product Name |
4-bromobut-3-en-1-ol |
Molecular Formula |
C4H7BrO |
Molecular Weight |
151 |
Purity |
95 |
Origin of Product |
United States |
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